Cas no 120409-94-1 (rac Matairesinol)

• Product Name: rac Matairesinol
• CAS No: 120409-94-1
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 1060985
• PubChem ID: 11451194
• Update Time: 2025-04-20

rac Matairesinol Chemical and Physical Properties

Names and Identifiers

• rac Matairesinol
• trans-Dihydro-3,4-bis[(4-hydroxy-3-Methoxyphenyl)Methyl]-2(3H)-furanone
• (3R,4R)-rel-Dihydro-3,4-bis[(4-hydroxy-3-Methoxyphenyl)Methyl]-2(3H)-furanone
• (3S,4S)-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• (+/-)-Matairesinol
• CHEMBL4091209
• SCHEMBL6906766
• (3S,4S)-3,4-Bis(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one
• 120409-94-1
• DTXSID70466351
• AKOS040762028
• (+)-Matairesinol
• 148409-36-3
• (3R,4R)-rel-Dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone; trans-Dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone;

• Inchi： 1S/C20H22O6/c1-24-18-9-12(3-5-16(18)21)7-14-11-26-20(23)15(14)8-13-4-6-17(22)19(10-13)25-2/h3-6,9-10,14-15,21-22H,7-8,11H2,1-2H3/t14-,15+/m1/s1
• InChI Key： MATGKVZWFZHCLI-CABCVRRESA-N
• SMILES： O1C([C@@H](CC2C=CC(=C(C=2)OC)O)[C@H](CC2C=CC(=C(C=2)OC)O)C1)=O

Computed Properties

• Exact Mass: 358.14163842g/mol
• Monoisotopic Mass: 358.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Melting Point: 49-56°C
• Solubility: Acetonitrile (Slightly), Chloroform (Slightly), Methanol (Slightly)

rac Matairesinol Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans